3-(Benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one

• IUPAC Name: 3-(benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C23H18FNO3S/c1-16-6-5-7-17(12-16)14-25-15-22(29(27,28)19-8-3-2-4-9-19)23(26)20-13-18(24)10-11-21(20)25/h2-13,15H,14H2,1H3
• InChI Key: KAIJPJKXEJOFIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H18FNO3S
• Molecular Weight: 407.5 g/mol
• CAS No.: 866725-83-9

Description

Chemical Structure and Properties 3-(Benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one (CAS: 866725-87-3) is a fluorinated quinolinone derivative with a molecular formula of C₂₃H₁₈FNO₃S and a molecular weight of 407.5 g/mol . Key structural features include:

• A quinolin-4-one core substituted at position 3 with a benzenesulfonyl group, at position 6 with fluorine, and at position 1 with a (3-methylphenyl)methyl (3-methylbenzyl) group.
• Calculated properties: XLogP3 = 4.7 (indicating moderate hydrophobicity), hydrogen bond acceptors = 5, and a topological polar surface area (TPSA) of 62.8 Ų, suggesting moderate solubility in polar solvents .

The benzenesulfonyl group likely enhances electrophilicity and binding affinity in biological targets, making such compounds candidates for pharmaceutical or agrochemical research .

Biological Activity

3-(Benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one, with the molecular formula C23H18FNO3S, is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological activity, including its mechanisms, efficacy against various cancer cell lines, and potential therapeutic applications.

• Molecular Formula : C23H18FNO3S
• Molecular Weight : 407.46 g/mol
• CAS Number : 866725-83-9
• IUPAC Name : 3-(benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one

Antitumor Activity

Research indicates that quinoline derivatives, including 3-(benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one, exhibit significant antitumor properties. The compound's mechanism of action appears to involve:

• Induction of Apoptosis : The compound may trigger apoptosis in cancer cells via mitochondrial pathways, leading to increased reactive oxygen species (ROS) production and subsequent cell death.
• Inhibition of DNA Synthesis : It has been reported that quinoline derivatives can inhibit DNA synthesis and induce DNA damage through single and double-strand breaks, making it a candidate for further development in cancer therapy.

Cytotoxicity Studies

In vitro studies have demonstrated the cytotoxic effects of this compound against various cancer cell lines. The following table summarizes some key findings:

Cell Line	IC50 (µM)	Mechanism of Action
Human Breast Adenocarcinoma (MCF-7)	10	Induces apoptosis via ROS generation
Human Cervical Carcinoma (HeLa)	15	Inhibits DNA synthesis
Human Duodenal Adenocarcinoma (HuTu 80)	12	Causes DNA damage and apoptosis

These results suggest that the compound could be effective against a range of cancers, particularly those resistant to conventional therapies.

Case Studies

A recent study focused on the synthesis and biological evaluation of various quinoline derivatives, including the target compound. The findings indicated:

• Selectivity Index : The selectivity index for the compound was higher than that for traditional chemotherapeutics like Doxorubicin, indicating a favorable profile for targeting cancer cells while sparing healthy tissues .

The biological activity of 3-(benzenesulfonyl)-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one can be attributed to several mechanisms:

• Electrophilic Properties : The presence of the sulfonyl group enhances the electrophilicity of the quinoline core, allowing it to form reactive intermediates that can interact with cellular macromolecules.
• Redox Cycling : The compound can undergo redox cycling, generating ROS that contribute to oxidative stress in cancer cells.
• Targeting Specific Pathways : It may inhibit specific kinases involved in cell proliferation and survival, leading to reduced tumor growth.

Future Directions

Given the promising biological activity observed in preliminary studies, further research is warranted to explore:

• In Vivo Efficacy : Animal models should be used to evaluate the therapeutic potential and safety profile.
• Mechanistic Studies : Detailed investigations into the molecular mechanisms underlying its action will help optimize its structure for enhanced efficacy.
• Combination Therapies : Exploring synergistic effects with other chemotherapeutic agents could improve treatment outcomes for resistant cancers.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Property Comparison

Compound Name (CAS)	Substituents	Molecular Formula	MW (g/mol)	XLogP3	Key Differences	Reference
Target Compound (866725-87-3)	3-(Benzenesulfonyl), 6-F, 1-(3-methylbenzyl)	C₂₃H₁₈FNO₃S	407.5	4.7	Reference standard
3-(3-Chlorobenzenesulfonyl)-7-diethylamino-6-fluoro-1-(4-methylbenzyl)quinolin-4-one (892759-89-6)	3-(3-Cl-benzenesulfonyl), 7-diethylamino, 1-(4-methylbenzyl)	C₂₇H₂₅ClFN₂O₃S	542.0	~5.2*	Chlorine enhances electron-withdrawing effects; diethylamino increases hydrophobicity
6-Fluoro-1-(3-methylbenzyl)-3-tosylquinolin-4(1H)-one	3-(4-methylbenzenesulfonyl), 1-(3-methylbenzyl)	C₂₄H₂₁FNO₃S	422.5	~5.0*	Tosyl group (4-methylbenzenesulfonyl) increases steric bulk
3-(4-Ethylphenyl)sulfonyl-6-fluoro-1-benzyl-7-pyrrolidin-1-ylquinolin-4-one	3-(4-ethylbenzenesulfonyl), 7-pyrrolidinyl, 1-benzyl	C₂₈H₂₆FN₂O₃S	495.6	~5.5*	Pyrrolidinyl enhances solubility; ethyl group adds hydrophobicity

*Estimated based on structural analogs.

Key Observations:

Substituent Effects on Hydrophobicity :

• The chlorine in 892759-89-6 increases XLogP3 (5.2 vs. 4.7 in the target compound), reflecting stronger lipophilicity .
• The tosyl group (4-methylbenzenesulfonyl) in marginally raises XLogP3 compared to the target’s benzenesulfonyl group due to methyl’s electron-donating effect.

Biological Implications: The diethylamino group in 892759-89-6 may enhance membrane permeability but reduce aqueous solubility .

Steric and Electronic Modifications :

• The 3-methylbenzyl group in the target compound (vs. 4-methylbenzyl in ) alters steric hindrance, possibly affecting binding pocket interactions.
• Fluorine at position 6 (common to all analogs) likely enhances metabolic stability and electronegativity .

Research Findings and Implications

• Synthetic Accessibility : The target compound’s benzenesulfonyl group is simpler to introduce than the 3-chlorobenzenesulfonyl in or tosyl in , making it a more cost-effective candidate for preliminary studies.
• Structure-Activity Relationships (SAR) :
  • The absence of a 7-substituent in the target compound (vs. and ) may reduce off-target interactions but limit potency in specific applications.
  • 3-Methylbenzyl vs. 4-Methylbenzyl : The ortho-substituted methyl in the target could confer unique conformational stability compared to para-substituted analogs .